Cas no 21272-65-1 (N,N',1-trimethyl-1H-pyrazole-3,4-dicarboxamide)

• Product Name: N,N',1-trimethyl-1H-pyrazole-3,4-dicarboxamide
• CAS No: 21272-65-1
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 1403701
• PubChem ID: 210532
• Update Time: 2025-04-20

N,N',1-trimethyl-1H-pyrazole-3,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N',1-trimethyl-1H-pyrazole-3,4-dicarboxamide
• 3-N,4-N,1-trimethylpyrazole-3,4-dicarboxamide
• IEM 373
• BRN 0784889
• 1H-Pyrazole-3,4-dicarboxamide, N,N',1-trimethyl-
• Pyrazole-3,4-dicarboxamide, N,N',1-trimethyl-
• N,N',1-Trimethylpyrazole-3,4-dicarboxamide
• DTXSID10175531
• 21272-65-1

• Inchi： 1S/C8H12N4O2/c1-9-7(13)5-4-12(3)11-6(5)8(14)10-2/h4H,1-3H3,(H,9,13)(H,10,14)
• InChI Key： FZYNPLSCEWOVQV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=C1C(NC)=O)NC

Computed Properties

• Exact Mass: 196.09616
• Monoisotopic Mass: 196.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 502.8°C at 760 mmHg
• Flash Point: 257.9°C
• Refractive Index: 1.598
• PSA: 76.02